N-[4-chloro-3-(trifluoromethyl)phenyl]-2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]acetamide

• Molecular Formula: C18H18ClF3N2O5S
• Molecular Weight: 466.9 g/mol
• IUPAC Name: N-[4-chloro-3-(trifluoromethyl)phenyl]-2-[(3,4-dimethoxyphenyl)sulfonyl-methylamino]acetamide
• InChI: InChI=1S/C18H18ClF3N2O5S/c1-24(30(26,27)12-5-7-15(28-2)16(9-12)29-3)10-17(25)23-11-4-6-14(19)13(8-11)18(20,21)22/h4-9H,10H2,1-3H3,(H,23,25)
• InChI Key: VVAQVRMPXLVZJY-UHFFFAOYSA-N
• SMILES: CN(CC(=O)NC1=CC(=C(C=C1)Cl)C(F)(F)F)S(=O)(=O)C2=CC(=C(C=C2)OC)OC

Description

N-[4-chloro-3-(trifluoromethyl)phenyl]-2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]acetamide, commonly known as CTMS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, biochemistry, and pharmacology. CTMS is a white crystalline solid that has a molecular formula of C19H19ClF3N3O5S and a molecular weight of 505.89 g/mol.

Mechanism of Action

The mechanism of action of CTMS involves the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins, a group of signaling molecules that are involved in inflammation and pain. By inhibiting COX-2, CTMS reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
CTMS has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that CTMS inhibits the production of prostaglandins, leukotrienes, and nitric oxide, all of which are involved in inflammation and pain. CTMS has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of CTMS is its high potency and selectivity for COX-2 inhibition, which makes it a valuable tool for studying the role of COX-2 in various biological processes. However, one limitation of CTMS is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on CTMS. One area of interest is the development of CTMS analogs with improved solubility and pharmacokinetic properties, which could enhance its therapeutic potential. Another area of interest is the investigation of the role of CTMS in the regulation of other signaling pathways involved in inflammation and pain, which could lead to the development of new treatments for these conditions. Additionally, the potential use of CTMS as a tool for studying the role of COX-2 in cancer and other diseases warrants further investigation.

Synthesis Methods

The synthesis of CTMS involves the reaction of 4-chloro-3-(trifluoromethyl)aniline with 3,4-dimethoxybenzenesulfonyl chloride in the presence of a base such as triethylamine to form the corresponding sulfonamide. The resulting sulfonamide is then reacted with N-methylglycine methyl ester hydrochloride in the presence of a coupling agent such as N,N'-diisopropylcarbodiimide to form CTMS.

Scientific Research Applications

CTMS has been extensively studied for its potential applications in various scientific fields. In medicine, CTMS has been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. CTMS has also been studied for its potential applications in cancer treatment, as it has been shown to inhibit the growth of cancer cells.